Cas no 2548993-22-0 (N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine)

• Product Name: N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine
• CAS No: 2548993-22-0
• MF: C₁₁H₁₆F₃N₃S
• MW: 279.325051307678
• CID: 5341478
• PubChem ID: 154830356
• Update Time: 2025-05-20

N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6541-5565
• 2548993-22-0
• N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine
• AKOS040702019
• N,N-Dimethyl-1-[4-(trifluoromethyl)-2-thiazolyl]-4-piperidinamine

• Inchi： 1S/C11H16F3N3S/c1-16(2)8-3-5-17(6-4-8)10-15-9(7-18-10)11(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key： ZKWLGCCZWAGIQR-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C(F)(F)F)=CS2)CCC(N(C)C)CC1

Computed Properties

• Exact Mass: 279.10170318g/mol
• Monoisotopic Mass: 279.10170318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 327.8±52.0 °C(Predicted)
• pka: 9.02±0.20(Predicted)

Additional information on N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine

N,N-Dimethyl-1-[4-(Trifluoromethyl)-1,3-Thiazol-2-yl]Piperidin-4-Amine: A Comprehensive Overview

N,N-Dimethyl-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine, also known by its CAS number 2548993-22-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety and a trifluoromethyl group. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The molecular structure of this compound is quite intricate. The piperidine ring, a six-membered cyclic amine, serves as the backbone. Attached to this ring is a dimethylamino group, which contributes to the compound's basicity and potential for forming hydrogen bonds. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is connected to the piperidine via a carbon bridge. The trifluoromethyl group on the thiazole ring introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. This combination of structural features makes N,N-dimethyl-piperidin-based compounds highly versatile in chemical synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in preclinical models. For instance, research published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer pathways. These findings suggest that CAS 2548993-22-0 could serve as a lead compound for developing novel anti-cancer agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to modulate plant growth regulators has shown promise in enhancing crop yields under stress conditions. Field trials conducted in 2023 indicated that formulations containing this compound could improve drought tolerance in staple crops like wheat and maize.

The synthesis of N,N-dimethyl-piperidin-based compounds has evolved significantly over the past decade. Traditional methods involving multi-step reactions have been replaced with more efficient catalytic processes. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the streamlined construction of the thiazole-piperidine framework. These advancements not only improve yield but also reduce production costs, making large-scale manufacturing feasible.

From an environmental perspective, the ecological impact of this compound has been a topic of recent concern. Studies have shown that while it exhibits high efficacy in its intended applications, it can persist in certain environmental matrices under specific conditions. Regulatory bodies are currently evaluating its long-term effects on aquatic ecosystems to ensure sustainable use practices.

In conclusion, N,N-dimethyl-piperidin-based compounds like CAS 2548993-22-0 represent a promising class of molecules with diverse applications across multiple industries. Ongoing research continues to uncover new insights into their chemical properties and biological activities, positioning them as key players in future innovations.